4-(2,5-dimethylbenzyl)-2,6-dimethylmorpholine

• IUPAC Name: 4-[(2,5-dimethylphenyl)methyl]-2,6-dimethylmorpholine
• InChI: InChI=1S/C15H23NO/c1-11-5-6-12(2)15(7-11)10-16-8-13(3)17-14(4)9-16/h5-7,13-14H,8-10H2,1-4H3
• InChI Key: JZSZNRKRQYEFDP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=C(C=CC(=C2)C)C
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

4-(2,5-dimethylbenzyl)-2,6-dimethylmorpholine, also known as DMMDA-2, is a synthetic compound that belongs to the class of phenethylamines. It is a psychoactive substance that has been studied for its potential use in scientific research.

Mechanism of Action

4-(2,5-dimethylbenzyl)-2,6-dimethylmorpholine is believed to act as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. This compound may also have activity at other serotonin receptor subtypes, as well as other neurotransmitter systems.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects in animal studies. These effects include changes in heart rate, blood pressure, body temperature, and locomotor activity. This compound has also been shown to affect neurotransmitter levels in the brain, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

4-(2,5-dimethylbenzyl)-2,6-dimethylmorpholine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high potency, which means that small amounts can produce significant effects. However, this compound is also associated with several limitations. It is not well-studied in humans, and its safety profile is not well-understood. Additionally, there are concerns about the potential for abuse and addiction, which may limit its use in certain research contexts.

Future Directions

There are several potential future directions for research on 4-(2,5-dimethylbenzyl)-2,6-dimethylmorpholine. One area of interest is the development of new psychoactive substances based on the structure of this compound. Additionally, further research is needed to better understand the mechanism of action and potential therapeutic applications of this compound. Finally, more studies are needed to investigate the safety profile and potential risks associated with the use of this compound in scientific research.

Synthesis Methods

4-(2,5-dimethylbenzyl)-2,6-dimethylmorpholine can be synthesized using a variety of methods, including the reaction of 2,5-dimethylbenzyl chloride with 2,6-dimethylmorpholine in the presence of a base such as potassium carbonate. Another method involves the reaction of 2,5-dimethylbenzylamine with 2,6-dimethylmorpholine in the presence of a reducing agent such as sodium borohydride.

Scientific Research Applications

4-(2,5-dimethylbenzyl)-2,6-dimethylmorpholine has been studied for its potential use in scientific research due to its psychoactive properties. It is believed to act as a serotonin receptor agonist, which may have implications for the treatment of various psychiatric disorders such as depression and anxiety.